Cas no 1153974-44-7 (N-(4-methoxy-4-methylpentan-2-yl)-1-methyl-1H-pyrazol-4-amine)

• Product Name: N-(4-methoxy-4-methylpentan-2-yl)-1-methyl-1H-pyrazol-4-amine
• CAS No: 1153974-44-7
• MF: C₁₁H₂₁N₃O
• MW: 211.30394244194
• CID: 5230644
• PubChem ID: 43534752
• Update Time: 2026-03-07

N-(4-methoxy-4-methylpentan-2-yl)-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, N-(3-methoxy-1,3-dimethylbutyl)-1-methyl-
• N-(4-methoxy-4-methylpentan-2-yl)-1-methyl-1H-pyrazol-4-amine

• Inchi： 1S/C11H21N3O/c1-9(6-11(2,3)15-5)13-10-7-12-14(4)8-10/h7-9,13H,6H2,1-5H3
• InChI Key： SRZDUFTVNPONJY-UHFFFAOYSA-N
• SMILES： N1(C)C=C(NC(C)CC(OC)(C)C)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on N-(4-methoxy-4-methylpentan-2-yl)-1-methyl-1H-pyrazol-4-amine

Professional Introduction to N-(4-methoxy-4-methylpentan-2-yl)-1-methyl-1H-pyrazol-4-amine (CAS No. 1153974-44-7)

N-(4-methoxy-4-methylpentan-2-yl)-1-methyl-1H-pyrazol-4-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1153974-44-7, has garnered attention due to its potential applications in drug development and medicinal chemistry. The intricate molecular framework of this compound, featuring a pyrazole core appended with an aliphatic side chain, makes it a promising candidate for further exploration in synthetic chemistry and biological activity studies.

The pyrazole moiety is a heterocyclic aromatic compound that plays a crucial role in medicinal chemistry due to its versatility and biological relevance. Pyrazoles are known for their wide range of pharmacological activities, including antiviral, anti-inflammatory, and anticancer properties. In particular, the substitution pattern on the pyrazole ring can significantly influence its biological activity. The presence of a methyl group and a methoxy group on the side chain of N-(4-methoxy-4-methylpentan-2-yl-1-methyl-1H-pyrazol-4-am ine) suggests potential interactions with biological targets, making it an attractive scaffold for drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such compounds with biological targets. These computational tools have been instrumental in designing novel molecules with enhanced pharmacological properties. For instance, studies have shown that the structural features of N-(4-methoxy-4-methylpentan-2-yl-1-methyl-1H-pyrazol -4-am ine) can be optimized to improve its solubility, bioavailability, and target specificity. This optimization process often involves modifying the substituents on the pyrazole ring and the aliphatic side chain to achieve desired pharmacokinetic profiles.

The synthesis of N-(4-methoxy-4-methylpentan -2-yl-1-methyl-1H-pyrazol -4-am ine) involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis, have been employed to construct the complex molecular framework of this compound. These synthetic strategies not only enhance the efficiency of the reaction processes but also improve the overall yield and purity of the final product.

In addition to its synthetic significance, N-(4-methoxy -4-methylpentan -2-yl-1-methyl -1H-pyrazol -4-am ine) has shown promise in preclinical studies as a potential therapeutic agent. Research has indicated that this compound exhibits inhibitory activity against various enzymes and receptors involved in disease pathways. For example, studies have explored its potential as an inhibitor of kinases, which are key targets in cancer therapy. The structural features of this compound allow it to interact with these targets in a manner that disrupts disease-related signaling pathways.

The development of novel drug candidates often involves rigorous testing to evaluate their safety and efficacy. N-(4-methoxy -4-methylpentan -2-y l-1-methyl -1H-pyrazol -4-am ine) has undergone several preclinical studies to assess its pharmacological properties. These studies have provided valuable insights into its mechanism of action, pharmacokinetic behavior, and potential side effects. The results from these studies have been instrumental in guiding further research and development efforts aimed at optimizing this compound for therapeutic use.

The future prospects of N-(4-methoxy -4-methylpentan -2-y l-1-methyl -1H-pyrazol -4-am ine) in pharmaceutical research are promising. Ongoing studies are focused on refining its chemical structure to enhance its biological activity and reduce potential toxicity. Additionally, researchers are exploring novel synthetic routes to improve the scalability of its production. These efforts are expected to contribute significantly to the development of new drugs based on this promising scaffold.

In conclusion, N-(4-methoxy -4-methylpentan -2-y l-1-methyl -1H-pyrazol -4-am ine) is a compound of great interest in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its synthesis, characterization, and preclinical evaluation have provided valuable insights into its pharmacological properties. As research continues to advance, this compound is poised to play a significant role in the development of new drugs targeting various diseases.